Cas no 7531-49-9 (N,N’-Diacetyl-3,6,3’,4’,6’-penta-O-acetyl-1-chlorochitobioside)

• Product Name: N,N’-Diacetyl-3,6,3’,4’,6’-penta-O-acetyl-1-chlorochitobioside
• CAS No: 7531-49-9
• MF: C₂₆H₃₇ClN₂O₁₅
• MW: 653.029388189316
• CID: 981702
• PubChem ID: 46781226
• Update Time: 2025-04-19

N,N’-Diacetyl-3,6,3’,4’,6’-penta-O-acetyl-1-chlorochitobioside Chemical and Physical Properties

Names and Identifiers

• N,N’-Diacetyl-3,6,3’,4’,6’-penta-O-acetyl-1-chlorochitobioside
• 2-Acetamido-4-O-(2-acetamido-3,4,6-tri-O-acetyl-2-deoxyhexopyrano syl)-3,6-di-O-acetyl-2-deoxyhexopyranosyl chloride
• N,N'-DIACETYL-3,6,3',4',6'-PENTA-O-ACETYL-1-CHLOROCHITOBIOSIDE
• N,N-DIACETYL-3,6,3,4,6-PENTA-O-ACETYL-1-CHLOROCHITOBIOSIDE,WHITE SOLID
• chitobiosyl chloride
• 7531-49-9
• AKOS030242942
• [(3S,6S)-5-acetamido-6-[(3S,6R)-5-acetamido-4-acetyloxy-2-(acetyloxymethyl)-6-chlorooxan-3-yl]oxy-3,4-diacetyloxyoxan-2-yl]methyl acetate

• Inchi： 1S/C26H37ClN2O15/c1-10(30)28-19-23(40-15(6)35)22(17(42-25(19)27)8-37-12(3)32)44-26-20(29-11(2)31)24(41-16(7)36)21(39-14(5)34)18(43-26)9-38-13(4)33/h17-26H,8-9H2,1-7H3,(H,28,30)(H,29,31)/t17?,18?,19?,20?,21-,22-,23?,24?,25+,26+/m1/s1
• InChI Key： ZIRWPGALWMJCOT-PIXUPOCSSA-N
• SMILES： Cl[C@@H]1C(C([C@@H](C(COC(C)=O)O1)O[C@H]1C(C([C@@H](C(COC(C)=O)O1)OC(C)=O)OC(C)=O)NC(C)=O)OC(C)=O)NC(C)=O

Computed Properties

• Exact Mass: 652.18800
• Monoisotopic Mass: 652.1882462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 44
• Rotatable Bond Count: 16
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 217Ų

Experimental Properties

• PSA: 224.37000
• LogP: 0.67150